Cas no 6854-07-5 (2-Hydroxy-5-nitronicotinic acid)

2-Hydroxy-5-nitronicotinic acid is a nitrated derivative of nicotinic acid, characterized by the presence of hydroxyl and nitro functional groups at the 2- and 5-positions of the pyridine ring, respectively. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its nitro and hydroxyl groups offer reactive sites for further functionalization, enabling diverse chemical transformations. The compound's structural features contribute to its utility in heterocyclic chemistry, where it serves as a precursor for more complex molecules. Its stability under standard conditions and well-defined reactivity profile make it a valuable building block in research and industrial applications.
2-Hydroxy-5-nitronicotinic acid structure
6854-07-5 structure
Product Name:2-Hydroxy-5-nitronicotinic acid
CAS No:6854-07-5
MF:C6H4N2O5
MW:184.10636138916
MDL:MFCD08235034
CID:47038
PubChem ID:5122079
Update Time:2025-10-31

2-Hydroxy-5-nitronicotinic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Hydroxy-5-nitronicotinic acid
    • 5-nitro-2-oxo-1H-pyridine-3-carboxylic acid
    • Nicotinicacid, 2-hydroxy-5-nitro- (7CI,8CI)
    • 2-Hydroxy-3-carboxy-5-nitropyridine
    • 5-Nitro-2-hydroxynicotinic acid
    • 2-hydroxy-5-nitropyridine-3-carboxylic acid
    • 5-Nitro-2-oxo-3-pyridinecarboxylic Acid
    • 2-Hydroxy-5-nitro-nicotinic acid
    • 3-Pyridinecarboxylic acid, 1,2-dihydro-5-nitro-2-oxo-
    • 5-nitro-2-oxo-1,2-dihydropyridine-3-carboxylic acid
    • JVLVOEQOJYFQKR-UHFFFAOYSA-N
    • KS
    • MDL: MFCD08235034
    • Inchi: 1S/C6H4N2O5/c9-5-4(6(10)11)1-3(2-7-5)8(12)13/h1-2H,(H,7,9)(H,10,11)
    • InChI Key: JVLVOEQOJYFQKR-UHFFFAOYSA-N
    • SMILES: O=C1C(C(=O)O)=CC(=CN1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 184.01200
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 349
  • Topological Polar Surface Area: 112

Experimental Properties

  • Melting Point: 244-248 °C
  • PSA: 116.24000
  • LogP: 0.91680

2-Hydroxy-5-nitronicotinic acid Security Information

2-Hydroxy-5-nitronicotinic acid Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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2-Hydroxy-5-nitronicotinic acid Production Method

2-Hydroxy-5-nitronicotinic acid Suppliers

Amadis Chemical Company Limited
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(CAS:6854-07-5)2-Hydroxy-5-nitronicotinic acid
Order Number:A24688
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:02
Price ($):435.0
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2-Hydroxy-5-nitronicotinic acid Related Literature

  • 1. Notes
    H. Hirsch,J. R. B. Boocock,W. J. Hickinbottom,S. J. Hurst,J. Malcolm Bruce,J. J. Zuckerman,M. Green,K. B. Mallion,F. G. Mann,B. P. Tong,V. P. Wystrach,R. J. W. Cremlyn,D. L. Pain,B. H. Chase,C. S. Franklin,A. C. White,D. J. Collins,P. J?ger,E. S. Waight,R. E. Bowman,C. P. Falshaw,A. W. Johnson,T. J. King,J. Chatt,R. G. Hayter J. Chem. Soc. 1963 1318

Additional information on 2-Hydroxy-5-nitronicotinic acid

Recent Advances in the Study of 2-Hydroxy-5-nitronicotinic Acid (CAS 6854-07-5): A Comprehensive Research Brief

2-Hydroxy-5-nitronicotinic acid (CAS 6854-07-5) is a nitrated derivative of nicotinic acid that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its unique chemical properties, biological activities, and potential therapeutic uses. This research brief synthesizes the latest findings on this compound, providing a detailed overview of its current research landscape.

One of the key areas of interest in recent research has been the compound's role as a building block for the synthesis of novel heterocyclic compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-Hydroxy-5-nitronicotinic acid serves as a versatile precursor for the development of pyridine-based scaffolds, which are widely used in the design of kinase inhibitors and other small-molecule therapeutics. The study highlighted the compound's reactivity under various conditions, enabling the synthesis of diverse pharmacophores with potential anticancer and anti-inflammatory properties.

In addition to its synthetic utility, 2-Hydroxy-5-nitronicotinic acid has been investigated for its direct biological effects. A recent Bioorganic & Medicinal Chemistry Letters publication (2024) reported that the compound exhibits moderate inhibitory activity against certain bacterial enzymes, suggesting its potential as a lead compound for antibiotic development. The study employed molecular docking and enzymatic assays to elucidate the interaction between 2-Hydroxy-5-nitronicotinic acid and bacterial dihydrofolate reductase, a validated drug target.

The compound's physicochemical properties have also been a focus of recent investigations. Advanced computational studies published in Physical Chemistry Chemical Physics (2023) have provided detailed insights into the tautomeric equilibrium and electronic structure of 2-Hydroxy-5-nitronicotinic acid. These findings are particularly relevant for understanding its behavior in biological systems and for optimizing its properties for pharmaceutical applications.

From a drug development perspective, recent pharmacokinetic studies have examined the absorption, distribution, metabolism, and excretion (ADME) profile of 2-Hydroxy-5-nitronicotinic acid derivatives. A 2024 preclinical study demonstrated improved bioavailability of certain ester prodrugs of the compound, addressing one of the key challenges in its therapeutic application. This research opens new avenues for the development of more drug-like molecules based on this chemical scaffold.

Looking forward, the unique combination of chemical properties and biological activities makes 2-Hydroxy-5-nitronicotinic acid (CAS 6854-07-5) a promising candidate for further investigation in medicinal chemistry. Current research gaps include the need for more comprehensive toxicity profiling and the exploration of its potential in combination therapies. As synthetic methodologies continue to advance and our understanding of its mechanism of action deepens, this compound is likely to play an increasingly important role in the development of novel therapeutic agents.

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(CAS:6854-07-5)2-Hydroxy-5-nitronicotinic acid
A24688
Purity:99%
Quantity:100g
Price ($):435.0
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